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Compound of Interest

Compound Name: 3-Methoxycyclohexanone

Cat. No.: B095188

Essential Safety and Handling Guide for 3-
Methoxycyclohexanone

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate and essential safety and logistical
information for handling 3-Methoxycyclohexanone, including detailed operational and
disposal plans.

Chemical Identifier:
¢ |[UPAC Name: 3-Methoxycyclohexanone

o CAS Number: 207399-36-6 (Note: Safety data for this specific compound is limited; this
guide is based on data for structurally similar cyclohexanone derivatives.)

Hazard Identification and Personal Protective Equipment
(PPE)

3-Methoxycyclohexanone is presumed to be a flammable liquid and vapor that can cause
skin and serious eye irritation. It may also be harmful if swallowed, inhaled, or in contact with
skin.[1][2][3] The toxicological properties of 3-Methoxycyclohexanone have not been fully
investigated. Therefore, strict adherence to safety protocols is mandatory.

Quantitative Data Summary
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Hazard Classification

Details Reference

Physical Hazard

Flammable Liquid (Category 3)  [1][2]

Health Hazards

Acute Toxicity, Oral (Category o

4)
Acute Toxicity, Dermal 3]
(Category 3)
Acute Toxicity, Inhalation 3]
(Category 3)
Skin Irritation (Category 2) [1]
Serious Eye Damage/Irritation o
(Category 2)
Suspected of causing genetic
defects, cancer, and [3]

reproductive harm.

Required Personal Protective Equipment (PPE)

PPE Category Specifications Rationale
] Chemical safety goggles or a Protects against splashes and
Eye and Face Protection )
face shield. vapors.[1][4]

Skin Protection

Flame-retardant and antistatic Prevents skin contact and

protective clothing. protects from fire hazards.

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin absorption.

Respiratory Protection

Required when vapors or
aerosols are generated. A
NIOSH/MSHA or European
Standard EN 149 approved

respirator is recommended.

Protects against inhalation of

harmful vapors.[4]
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Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:
Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]
Ensure that an eyewash station and a safety shower are readily accessible.[4]

Remove all potential ignition sources from the handling area, such as open flames, sparks,
and hot surfaces.[5]

Use explosion-proof electrical and ventilating equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

. Donning PPE:

Before handling, put on all required PPE as specified in the table above.

. Handling and Use:

Use only non-sparking tools.

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[5]

Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke in the handling area.[1]

. In Case of a Spill:

Evacuate the area and remove all ignition sources.[1]
Ventilate the area of the spill.

Absorb the spill with an inert, non-combustible material such as sand or earth.[4]
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e Collect the absorbed material into a suitable, labeled container for disposal.[4]

Disposal Plan

1. Waste Collection:

¢ Collect all 3-Methoxycyclohexanone waste, including contaminated materials, in a
designated and properly labeled hazardous waste container.

¢ Do not mix with other waste streams.
2. Storage of Waste:

o Store waste containers in a cool, dry, and well-ventilated area, away from ignition sources
and incompatible materials.

o Keep waste containers tightly closed.
3. Disposal Procedure:

o Dispose of the chemical waste through an approved and licensed hazardous waste disposal
company.[1][5]

o Follow all local, regional, and national regulations for hazardous waste disposal.[4]

e Do not dispose of down the drain or into the environment.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate
medical attention.[1][4][6]

Immediately remove all contaminated clothing.
) Rinse the affected skin area with plenty of water
Skin Contact ) )
and soap for at least 15 minutes. Seek medical

attention if irritation persists.[1][4][6]

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][4]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1][6]

Experimental Workflow Diagram
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Safe Handling Workflow for 3-Methoxycyclohexanone
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Caption: Logical workflow for the safe handling of 3-Methoxycyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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